Cas no 1261794-08-4 (5-Iodo-2-methylbenzamide)

• Product Name: 5-Iodo-2-methylbenzamide
• CAS No: 1261794-08-4
• MF: C₈H₈INO
• MW: 261.059694290161
• CID: 2679097
• Update Time: 2025-06-08

5-Iodo-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methylbenzamide
• 2-Methyl-5-iodobenzamide
• J3.656.180G

• Inchi： 1S/C8H8INO/c1-5-2-3-6(9)4-7(5)8(10)11/h2-4H,1H3,(H2,10,11)
• InChI Key： OFBNHOCCYCOLRC-UHFFFAOYSA-N
• SMILES： IC1C=CC(C)=C(C(N)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 43.1

Additional information on 5-Iodo-2-methylbenzamide

Professional Introduction to 5-Iodo-2-methylbenzamide (CAS No. 1261794-08-4)

5-Iodo-2-methylbenzamide, with the chemical identifier CAS No. 1261794-08-4, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, featuring a benzamide core substituted with an iodine atom at the 5-position and a methyl group at the 2-position, has garnered considerable attention due to its versatile applications in synthetic chemistry and medicinal research.

The structural attributes of 5-Iodo-2-methylbenzamide make it a valuable intermediate in the synthesis of more complex molecules. The presence of the iodine atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl systems. These systems are prevalent in many biologically active compounds, including certain anticancer agents and antimicrobial drugs.

Recent advancements in drug discovery have highlighted the importance of benzamide derivatives in developing novel therapeutic agents. The benzamide moiety is known for its role in modulating various biological pathways, making it a cornerstone in the design of drugs targeting neurological disorders, inflammation, and infectious diseases. The specific substitution pattern in 5-Iodo-2-methylbenzamide enhances its potential as a building block for innovative drug candidates.

In the context of medicinal chemistry, 5-Iodo-2-methylbenzamide has been explored as a precursor for designing molecules with enhanced binding affinity to target proteins. For instance, studies have demonstrated its utility in generating inhibitors of enzymes involved in cancer progression. The iodine substituent facilitates the introduction of additional functional groups, enabling fine-tuning of physicochemical properties such as solubility and metabolic stability, which are critical for drug efficacy and safety.

The compound's relevance extends to material science and agrochemical research as well. Its unique structure allows for the development of advanced materials with tailored properties, such as liquid crystals or conductive polymers. Additionally, derivatives of 5-Iodo-2-methylbenzamide have shown promise in creating novel agrochemicals with improved pest resistance profiles.

From a synthetic chemistry perspective, 5-Iodo-2-methylbenzamide serves as a versatile scaffold for exploring new reaction pathways and methodologies. Researchers have leveraged its reactivity to develop innovative synthetic strategies that could streamline the production of complex molecules. This has implications not only for academic research but also for industrial applications where efficiency and cost-effectiveness are paramount.

The growing interest in green chemistry has also spurred investigations into sustainable methods for synthesizing 5-Iodo-2-methylbenzamide. Efforts to minimize waste and reduce energy consumption have led to the development of more environmentally friendly synthetic routes. These advancements align with global initiatives to promote sustainable practices in chemical manufacturing.

Future research directions may focus on expanding the chemical space accessible through derivatives of 5-Iodo-2-methylbenzamide. By exploring novel substitution patterns and reaction conditions, scientists aim to uncover new biological activities and applications. The compound's potential as a lead compound or intermediate remains vast, underscoring its importance in ongoing scientific endeavors.

In summary, 5-Iodo-2-methylbenzamide (CAS No. 1261794-08-4) is a multifaceted compound with significant implications across multiple domains of science and industry. Its structural features and reactivity make it an invaluable tool for researchers seeking to develop new drugs, materials, and synthetic methodologies. As scientific understanding continues to evolve, the applications of this compound are likely to expand even further.